Cas no 827614-69-7 (1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
827614-69-7 structure
Product Name:1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:827614-69-7
MF:C12H21BN2O2
MW:236.118343114853
MDL:MFCD05663871
CID:68890
PubChem ID:2760487
Update Time:2024-10-27

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-Propyl-1H-pyrazole-4-boronic acid pinacol ester
    • 1-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-Propyl-1H-pyrazole-4-boronic acid
    • 1-Propylpyrazole-4-boronic Acid Pinacol Ester
    • 2-(1-Propyl-4-pyrazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1-Propyl-1H-Pyrazole-4-Boronic Acid,Pinacol Ester
    • 1-propyl-1h-pyrazole-4-boronic acid, pinacol ester
    • BKLGYJWLZWMIDO-UHFFFAOYSA-N
    • 1H-PYRAZOLE, 1-PROPYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-propyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-p
    • 1-Propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
    • 1-Propyl-1H-pyrazole-4-boronic acid pinacol ester, 97%
    • 1-propyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • EN300-212566
    • A840435
    • AM90132
    • 827614-69-7
    • DTXSID80375182
    • J-505106
    • AKOS004911273
    • AB21989
    • SCHEMBL1331340
    • (1-PROPYL-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
    • 1H-Pyrazole,1-propyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • Z1336745111
    • MFCD05663871
    • DS-1649
    • CS-W003232
    • F2147-6897
    • FT-0649386
    • P2277
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-propyl-1H-pyrazole
    • MDL： MFCD05663871
    • Inchi： 1S/C12H21BN2O2/c1-6-7-15-9-10(8-14-15)13-16-11(2,3)12(4,5)17-13/h8-9H,6-7H2,1-5H3
    • InChI Key： BKLGYJWLZWMIDO-UHFFFAOYSA-N
    • SMILES： N1N(CCC)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 236.17000
  • Monoisotopic Mass: 236.1696081 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Molecular Weight: 236.12
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Color/Form: No data available
  • Density: 0.996 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: 102°C/0.04mmHg(lit.)
  • Flash Point: Fahrenheit: 109.4 ° f
    Celsius: 43 ° c
  • Refractive Index: n20/D 1.476
  • PSA: 36.28000
  • LogP: 1.59230

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：UN 1993C 3 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：Ⅲ
  • Risk Phrases：R36/37/38
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Production Method 1

76-09-5 76-09-5
847818-57-9 847818-57-9
827614-69-7 827614-69-7
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; et al, Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

Production Method 2

2075-45-8 2075-45-8
827614-69-7 827614-69-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ;  1.5 h, reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -90 °C; < -80 °C; 1 h, -90 °C
2.2 Reagents: Trimethyl borate ;  0.5 h, -70 °C; -70 °C → -15 °C
2.3 Reagents: Ammonium chloride Solvents: Water ;  neutralized, -15 °C; -15 °C → rt; 1 h, rt
3.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; et al, Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

Production Method 3

269410-08-4 269410-08-4
827614-69-7 827614-69-7
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetone ;  overnight, rt → reflux
Reference
Development of novel amide-derivatized 2,4-bispyridyl thiophenes as highly potent and selective Dyrk1A inhibitors. Part II: Identification of the cyclopropylamide moiety as a key modification
Darwish, Sarah S. ; et al, European Journal of Medicinal Chemistry, 2018, 158, 270-285

Production Method 4

269410-08-4 269410-08-4
827614-69-7 827614-69-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  reflux
Reference
Discovery of Potent and Orally Effective Dual Janus Kinase 2/FLT3 Inhibitors for the Treatment of Acute Myelogenous Leukemia and Myeloproliferative Neoplasms
Yang, Tao; et al, Journal of Medicinal Chemistry, 2019, 62(22), 10305-10320

Production Method 5

141302-33-2 141302-33-2
827614-69-7 827614-69-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -90 °C; < -80 °C; 1 h, -90 °C
1.2 Reagents: Trimethyl borate ;  0.5 h, -70 °C; -70 °C → -15 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  neutralized, -15 °C; -15 °C → rt; 1 h, rt
2.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; et al, Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

827614-69-7 (1-propyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole) Related Products

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